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Compound Name:
9-Octadecenoic acid (9Z)-,

dodecyl ester

Cat. No.: B1237561 Get Quote

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The principles of green chemistry are increasingly guiding the selection of solvents in organic

synthesis, prioritizing sustainability, safety, and environmental impact. Dodecyl oleate, a long-

chain fatty acid ester, is emerging as a promising green solvent alternative to conventional

volatile organic compounds (VOCs). Derived from renewable resources, it is biodegradable,

non-toxic, and possesses a low vapor pressure, which significantly reduces fugitive emissions

and workplace hazards. Its high boiling point and stability make it suitable for a range of

organic reactions, particularly those requiring elevated temperatures. This document provides

an overview of the properties of dodecyl oleate and detailed protocols for its application in

common palladium-catalyzed cross-coupling reactions.

While direct literature on dodecyl oleate as a primary solvent for catalytic organic reactions is

nascent, its properties align with those of other fatty acid methyl esters (FAMEs) and biodiesel,

which have been explored as green reaction media. The protocols herein are based on

established methodologies in similar high-boiling, non-polar solvents, adapted for dodecyl

oleate.
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Physicochemical Properties of Dodecyl Oleate and
Related Esters
A summary of the key physical and chemical properties of dodecyl oleate and related

compounds is presented below. These properties underscore its suitability as a high-

temperature, non-polar solvent.

Property Dodecyl Oleate
Octyldodecyl
Oleate

Decyl Oleate

CAS Number 36078-10-1[1][2] 22801-45-2[3] 3687-45-4

Molecular Formula C30H58O2[1][2] C38H74O2[3][4] C28H54O2

Molecular Weight (

g/mol )
450.78[1][2] 563.00[3][4] 422.73

Boiling Point (°C)
519.6 at 760 mmHg

(Predicted)[1][5]

608.0 ± 34.0

(Predicted)[3]
494-495 (Predicted)[6]

Melting Point (°C) 14.5 (Predicted)[5] - -

Density (g/cm³) 0.865 (Predicted)[1][5] 0.861 (Predicted)[3] -

Flash Point (°C) 71.3 (Predicted)[1] 105 (Estimated)[7] -

Solubility

Insoluble in water;

soluble in organic

solvents.[6]

Soluble in organic

solvents.

Practically insoluble in

water.[6]

Safety Profile

Generally considered

safe for cosmetic use;

non-irritating.[2]

Generally considered

safe for cosmetic use;

non-irritating.[4]

Generally considered

safe; low risk of

toxicity.[6]

Experimental Protocols
The following protocols are adapted for the use of dodecyl oleate as a solvent. Researchers

should consider small-scale trials to optimize reaction conditions.

Palladium-Catalyzed Suzuki-Miyaura Coupling
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The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in modern organic

synthesis. The high boiling point of dodecyl oleate allows for efficient coupling of challenging

substrates.

Reaction Scheme:
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Ar-X Ar-Ar'
+

Ar'-B(OH)₂

Pd Catalyst
Base

Dodecyl Oleate, Δ
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Reaction Setup

Reaction

Work-up & Purification

Combine Aryl Halide,
Boronic Acid, Base,

and Pd Catalyst

Add Degassed
Dodecyl Oleate

Heat to 100-120 °C
with Stirring

Monitor by TLC/GC-MS

Cool to RT

Aqueous Work-up
& Extraction

Column Chromatography
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Ar-X Substituted Alkene
+

Alkene

Pd Catalyst
Base

Dodecyl Oleate, Δ
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Reaction Setup

Reaction

Work-up & Purification

Combine Aryl Halide, Alkene,
Pd Catalyst, Ligand, & Base

Add Degassed
Dodecyl Oleate

Heat to 100-140 °C
in Sealed Tube

Monitor by GC-MS/TLC

Cool, Dilute & Filter

Aqueous Wash

Column Chromatography
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Properties

Benefits

Dodecyl Oleate

Renewable Source Biodegradable Low Vapor Pressure High Boiling Point

Sustainable Reduced Emissions (VOCs)Improved Lab Safety Enables High-Temp Reactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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